[5-(2,6-difluorophenyl)-1H-pyrrol-3-yl]methanol

• Molecular Formula: C11H9F2NO
• Molecular Weight: 209.19 g/mol
• IUPAC Name: [5-(2,6-difluorophenyl)-1H-pyrrol-3-yl]methanol
• InChI: InChI=1S/C11H9F2NO/c12-8-2-1-3-9(13)11(8)10-4-7(6-15)5-14-10/h1-5,14-15H,6H2
• InChI Key: DJYOVQFJNXJIDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C2=CC(=CN2)CO)F

Description

[5-(2,6-difluorophenyl)-1H-pyrrol-3-yl]methanol is a useful research compound. Its molecular formula is C11H9F2NO and its molecular weight is 209.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution (35 mL) of ethyl 5-(2,6-difluorophenyl)-1H-pyrrole-3-carboxylate (3.35 g) in tetrahydrofuran was cooled to −50° C., and a 1.5 mol/L solution (30 mL) of diisobutylaluminum hydride in toluene was added dropwise by small portions. The mixture was stirred at the same temperature for 1 hr, water was added to the reaction mixture, and the mixture was stirred at room temperature for 1 hr. The reaction mixture was diluted with ethyl acetate, celite and anhydrous magnesium sulfate were added and the mixture was further stirred for 15 min. The suspension was filtrated, and the obtained filtrate was concentrated under reduced pressure to give the title compound as pale-red crystals (yield 2.70 g, 97%).